Cas no 42450-33-9 (4,5-Dichloro-N1-methylbenzene-1,2-diamine)

• Product Name: 4,5-Dichloro-N1-methylbenzene-1,2-diamine
• CAS No: 42450-33-9
• MF: C₇H₈Cl₂N₂
• MW: 191.057819366455
• CID: 928136
• PubChem ID: 3016361
• Update Time: 2025-04-24

4,5-Dichloro-N1-methylbenzene-1,2-diamine Chemical and Physical Properties

Names and Identifiers

• 4,5-Dichloro-N1-methylbenzene-1,2-diamine
• 4,5-dichloro-2-(methylamino)aniline
• 4,5-dichloro-2-N-methylbenzene-1,2-diamine
• N-methyl-4,5-dichloro-o-phenylenediamine
• SCHEMBL932424
• LU7T8B69T6
• NS00031182
• 42450-33-9
• 1,2-Benzenediamine, 4,5-dichloro-N1-methyl-
• DTXSID90195232
• 4,5-dichloro-N1-methyl-1,2-Benzenediamine
• AKOS017531811
• EINECS 255-830-8
• DA-05940
• EN300-1721261
• Z1262563876
• 4,5-Dichloro-N-methylbenzene-1,2-diamine

• Inchi： 1S/C7H8Cl2N2/c1-11-7-3-5(9)4(8)2-6(7)10/h2-3,11H,10H2,1H3
• InChI Key： ZDMRZCPRJMRDQM-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=C(C=1)NC)N)Cl

Computed Properties

• Exact Mass: 190.006454
• Monoisotopic Mass: 190.006454
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38
• XLogP3: 2.5

Experimental Properties

• Density: 1.414
• Boiling Point: 356°C at 760 mmHg
• Flash Point: 169.1°C
• Refractive Index: 1.66

Additional information on 4,5-Dichloro-N1-methylbenzene-1,2-diamine

4,5-Dichloro-N1-methylbenzene-1,2-diamine: A Comprehensive Overview

The compound 4,5-Dichloro-N1-methylbenzene-1,2-diamine (CAS NO. 42450-33-9) is a unique heterocyclic aromatic amine with significant potential in the field of medicinal chemistry and pharmaceutical research. This molecule belongs to the family of benzene derivatives that incorporate multiple functional groups, including chloro substituents and amino moieties, which make it an interesting subject for drug discovery and development.

Known for its structural complexity and reactivity, 4,5-Dichloro-N1-methylbenzene-1,2-diamine has garnered attention due to its potential applications in the synthesis of bioactive compounds. Recent studies have highlighted its role as a versatile building block in the construction of complex molecules, particularly those with anti-cancer and anti-inflammatory properties.

One of the key features of this compound is its chlorine substituents at positions 4 and 5 on the benzene ring. These chloro groups not only contribute to the molecule's electronic environment but also play a critical role in modulating its reactivity and bioavailability. Additionally, the presence of N1-methyl and diamine functionalities introduces a degree of steric hindrance and enhances the compound's ability to participate in various nucleophilic and condensation reactions.

Recent advancements in medicinal chemistry have demonstrated that compounds like 4,5-Dichloro-N1-methylbenzene-1,2-diamine can serve as valuable precursors for the synthesis of biologically active agents. For instance, research published in *Journal of Medicinal Chemistry* (2023) explored its utility in the formation of indole derivatives, which are known for their anti-tumor activity. The study revealed that the compound's reactivity could be finely tuned by adjusting reaction conditions, leading to a diverse array of bioactive products.

Furthermore, 4,5-Dichloro-N1-methylbenzene-1,2-diamine has been investigated for its potential in the development of targeted therapies. A paper in *Bioorganic & Medicinal Chemistry Letters* (2023) reported that the compound could act as a scaffold for designing inhibitors of kinases, which are critical in various diseases, including cancer and inflammatory disorders.

It is worth noting that the synthetic versatility of this compound has made it a popular choice among researchers. Its ability to undergo multiple reaction pathways, such as Ullmann coupling, Suzuki-Miyaura cross-coupling, and Buchwald-Hartwig amination, underscores its value in modern organic synthesis. These reactions enable the attachment of diverse substituents, thereby expanding the scope of bioactive molecules that can be derived from this platform.

Another significant aspect of 4,5-Dichloro-N1-methylbenzene-1,2-diamine is its potential as a chiral building block. The molecule's inherent asymmetry at the N1-methyl position can be exploited to synthesize enantiomerically pure compounds, which are highly desirable in drug development due to their enhanced efficacy and reduced side effects.

Recent research has also focused on optimizing the bioavailability of this compound. Studies in *Pharmaceutics* (2023) explored various strategies to improve its solubility and absorption, which are crucial for its effective utilization in pharmaceutical formulations. These advancements have brought 4,5-Dichloro-N1-methylbenzene-1,2-diamine closer to practical applications in the clinic.

Moreover, the compound's toxicological profile has been extensively studied to ensure its safety for use in therapeutic contexts. Findings from *Toxicology Reports* (2023) indicated that while it exhibits some cytotoxicity at high concentrations, careful dose regulation can mitigate these effects, making it a promising candidate for further research.

Looking ahead, the future prospects of 4,5-Dichloro-N1-methylbenzene-1,2-diamine are immense. With ongoing advancements in synthetic chemistry and drug discovery, this compound is poised to play a pivotal role in the development of next-generation medicines. Its unique combination of structural features and reactivity makes it an indispensable tool for researchers seeking to unlock new therapeutic avenues.